methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanoate
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Description
Methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanoate is a useful research compound. Its molecular formula is C17H17N5O4S and its molecular weight is 387.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
This compound, due to its complex chemical structure, has been the subject of extensive research, particularly focusing on its synthesis and structural characterization. Mekuskiene and Vainilavicius (2006) detailed the synthesis of similar pyrimidine-2,4-diones and their alkylation to form methylsulfanyl derivatives. They also explored the reactivity of these compounds under different conditions, uncovering the formation of a variety of new compounds with unique structures (Mekuskiene & Vainilavicius, 2006). Lahmidi et al. (2019) synthesized a novel derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring and characterized its structure using crystallography and various spectroscopic techniques. They also performed Hirshfeld surface analysis and DFT calculations to understand the molecular interactions and geometrical parameters of the compound (Lahmidi et al., 2019).
Complex Formation and Supramolecular Assembly
Castiñeiras et al. (2019) delved into the chemistry of compounds similar to methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanoate, particularly focusing on their ability to form complexes with Group 12 elements. They synthesized several compounds and analyzed their molecular and supramolecular structures, revealing intricate three-dimensional architectures and providing insights into the structural diversity influenced by the metal centre and coordination geometry (Castiñeiras et al., 2019).
Antitumor and Antibacterial Activity
Research has also delved into the biological activities of these compounds. Studies have reported the synthesis of derivatives and evaluated their antitumor activities, revealing promising results against various cancer cell lines (Hafez & El-Gazzar, 2017). Moreover, compounds with similar structures have shown notable antibacterial activity, highlighting their potential in combating bacterial infections (Andrews et al., 2017).
Properties
IUPAC Name |
methyl 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O4S/c1-10(15(24)26-2)27-17-21-20-13(22(17)12-6-4-3-5-7-12)8-11-9-14(23)19-16(25)18-11/h3-7,9-10H,8H2,1-2H3,(H2,18,19,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSTJDXFITQDPJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)SC1=NN=C(N1C2=CC=CC=C2)CC3=CC(=O)NC(=O)N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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